2-{[3-(4-bromophenyl)acryloyl]amino}-4-ethyl-5-methyl-3-thiophenecarboxamide

• IUPAC Name: 2-[[(E)-3-(4-bromophenyl)prop-2-enoyl]amino]-4-ethyl-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C17H17BrN2O2S/c1-3-13-10(2)23-17(15(13)16(19)22)20-14(21)9-6-11-4-7-12(18)8-5-11/h4-9H,3H2,1-2H3,(H2,19,22)(H,20,21)/b9-6+
• InChI Key: DKFBZRHWHLBVQH-RMKNXTFCSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)C=CC2=CC=C(C=C2)Br)C
• Isomeric SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)/C=C/C2=CC=C(C=C2)Br)C
• Molecular Formula: C17H17BrN2O2S
• Molecular Weight: 393.3 g/mol

Description

The compound “2-{[3-(4-bromophenyl)acryloyl]amino}-4-ethyl-5-methyl-3-thiophenecarboxamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. Thiophene rings are common in biologically active compounds and are an important entity in the synthesis of heterocyclic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Enaminones, which this compound appears to contain, can be attacked by a given nucleophile at two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group), with the reactivity order C-3 > C-1.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological or chemical activity. For example, some compounds containing a thiophene ring have been found to have antimicrobial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities.